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Compound Focus: Denfivontinib

CAS No.: 1457983-28-6

Cat. No.: S548034

Get Quote

Denfivontinib (also known as G-749 or SKI-G-801) is a novel small molecule investigational drug that acts

as a potent inhibitor of specific tyrosine kinases [1]. The table below summarizes its key technical

characteristics:

Property Specification

Chemical Formula C₂₅H₂₅BrN₆O₂ [1]

Average Molecular
Weight

521.419 g/mol [1]

IUPAC Name 8-bromo-2-[(1-methylpiperidin-4-yl)amino]-4-[(4-phenoxyphenyl)amino]-5H,6H-
pyrido[4,3-d]pyrimidin-5-one [1]

Mechanism of
Action

Potent inhibitor of the AXL receptor tyrosine kinase [2] [3]. Also inhibits FLT3
and Mer kinases [1].

Status Investigational (as of March 2025) [2] [3] [1]

Mechanism of Action and Signaling Pathway

Denfivontinib enhances anti-tumor immunity by targeting the AXL kinase and activating the NLRP3

inflammasome pathway. The following diagram illustrates this mechanism and its effects on the tumor
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microenvironment [2] [3].

Tumor Microenvironment Effects
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Denfivontinib inhibits AXL, activating the NLRP3 inflammasome and NF-κB pathway in macrophages. This

enhances antigen presentation and effector T cell differentiation while reducing immunosuppressive cells [2]

[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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